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Compound of Interest

Compound Name: 1,3-Dimethoxycyclohexane

Cat. No.: B1217644 Get Quote

Disclaimer: 1,3-Dimethoxycyclohexane is a specialty chemical with limited publicly available

safety and toxicological data. This guide has been compiled using information on structurally

similar compounds and general safety principles for aliphatic ethers. All quantitative data,

hazard classifications, and handling procedures should be treated as estimations and verified

through empirical testing or a supplier-provided Safety Data Sheet (SDS) before commencing

any laboratory work.

Introduction
1,3-Dimethoxycyclohexane (CAS No. 26996-03-8) is a cyclic ether with the molecular formula

C₈H₁₆O₂.[1][2] It exists as cis and trans isomers.[1][3] Due to its chemical structure, it is

expected to be used as a solvent or a chemical intermediate in specialized organic synthesis.

As with other aliphatic ethers, its primary hazards are likely to be flammability and the potential

for peroxide formation. This document provides a detailed overview of its presumed properties,

hazards, and recommended handling procedures for professionals in research and drug

development.

Physicochemical and Toxicological Properties
Direct experimental data for 1,3-Dimethoxycyclohexane is scarce. The following tables

summarize computed data and experimental data from a closely related isomer, 1,1-

Dimethoxycyclohexane, to provide an estimate of its properties.

Table 1: Physicochemical Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1217644?utm_src=pdf-interest
https://www.benchchem.com/product/b1217644?utm_src=pdf-body
https://www.benchchem.com/product/b1217644?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/trans-1_3-Dimethoxycyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethoxycyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/trans-1_3-Dimethoxycyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/cis-1_3-Dimethoxycyclohexane
https://www.benchchem.com/product/b1217644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Value (Estimated or from
Isomer)

Data Source

Molecular Formula C₈H₁₆O₂ PubChem[1][2]

Molecular Weight 144.21 g/mol PubChem[1][2]

Physical State Liquid (presumed) TCI SDS for 1,1-isomer[4]

Color Colorless to Yellow (presumed) TCI SDS for 1,1-isomer[4]

Boiling Point
64 °C @ 30 mmHg (for 1,1-

isomer)
TCI SDS for 1,1-isomer[4]

XLogP3-AA (LogP) 1.3 (Computed) PubChem[1][5]

Table 2: Toxicological Data Summary
Note: No specific toxicological data (e.g., LD50, LC50) for 1,3-Dimethoxycyclohexane was

found. The information below is based on general ether toxicity and should be treated with

extreme caution.
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Metric Value Remarks

Acute Oral Toxicity Data Not Available

Harmful if swallowed is a

potential hazard for similar

compounds.[6]

Acute Dermal Toxicity Data Not Available

Expected to cause skin

irritation with repeated

exposure.[7]

Acute Inhalation Toxicity Data Not Available

Vapors may cause drowsiness

and dizziness.[6] High

concentrations can lead to

sedation and respiratory

paralysis.[8]

Skin Corrosion/Irritation Data Not Available

Presumed to be a skin irritant

based on data for similar

chemicals.[7]

Eye Damage/Irritation Data Not Available
Presumed to be an eye irritant.

[7]

Hazard Identification and Classification
Based on the data for its isomer 1,1-Dimethoxycyclohexane, this compound is anticipated to be

classified as a flammable liquid.[4] A primary, unclassified hazard for ethers is the formation of

explosive peroxides upon exposure to air and light.[6][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://health-safety.ed.ac.uk/guidance/hazardous-substances/ethers
https://cdn.caymanchem.com/cdn/msds/25656m.pdf
https://health-safety.ed.ac.uk/guidance/hazardous-substances/ethers
https://www.ucl.ac.uk/safety-services/policies/2021/jun/ethers
https://cdn.caymanchem.com/cdn/msds/25656m.pdf
https://cdn.caymanchem.com/cdn/msds/25656m.pdf
https://www.tcichemicals.com/BE/en/sds/D1372_EU_6N.pdf
https://health-safety.ed.ac.uk/guidance/hazardous-substances/ethers
https://www.ucl.ac.uk/safety-services/policies/2021/jun/ethers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazards of 1,3-Dimethoxycyclohexane

Physical Hazards

Health Hazards (Presumed)

1,3-Dimethoxycyclohexane

H226: Flammable liquid
and vapour (Category 3)

May form explosive peroxides
upon storage

Skin Irritation

Eye Irritation

Drowsiness or Dizziness
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Handling Required

Wear Flame-Resistant
Lab Coat

Don Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Wear Chemical Splash Goggles
(ANSI Z87.1 / EN 166)

Work Inside a
Chemical Fume Hood

Proceed with Work
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give
artificial respiration.

Remove contaminated clothing.
Rinse skin with water

for at least 15 minutes.

Rinse cautiously with water
for several minutes.

Remove contact lenses.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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